Azepan-1-yl(3,6-dimethyl[1,2]oxazolo[5,4-b]pyridin-4-yl)methanone

• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol
• IUPAC Name: azepan-1-yl-(3,6-dimethyl-[1,2]oxazolo[5,4-b]pyridin-4-yl)methanone
• InChI: InChI=1S/C15H19N3O2/c1-10-9-12(13-11(2)17-20-14(13)16-10)15(19)18-7-5-3-4-6-8-18/h9H,3-8H2,1-2H3
• InChI Key: CQSYHQZSERCWAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NOC2=N1)C)C(=O)N3CCCCCC3

Description

1-Azepanyl(3,6-dimethylisoxazolo[5,4-b]pyridin-4-yl)methanone is a complex organic compound that belongs to the class of isoxazolo[5,4-b]pyridines This compound is characterized by its unique structure, which includes an azepane ring attached to a dimethylisoxazolo[5,4-b]pyridine moiety

Preparation Methods

The synthesis of 1-azepanyl(3,6-dimethylisoxazolo[5,4-b]pyridin-4-yl)methanone involves several steps. One common method starts with the condensation of N-hydroxy-3-(hydroxyamino)-3-iminopropanamide with acetylacetone in the presence of piperidine, resulting in a yellow-colored solution of salt. Upon neutralization with aqueous 10% HCl, the solid product precipitates in good yield . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

1-Azepanyl(3,6-dimethylisoxazolo[5,4-b]pyridin-4-yl)methanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It undergoes regioselective alkylation and sulfonylation under basic reaction conditions, leading to a series of N1-substituted products. Common reagents used in these reactions include formaldehyde, secondary amines, and sulfonyl chlorides.

Scientific Research Applications

1-Azepanyl(3,6-dimethylisoxazolo[5,4-b]pyridin-4-yl)methanone has several scientific research applications:

Chemistry: It serves as a substrate for various chemical reactions, including the fluorogenic tandem Mannich-electrophilic amination reaction, leading to the formation of new classes of photostable fluorescent dyes.

Biology: The compound has been studied for its antibacterial activity against various strains of aerobic and anaerobic bacteria.

Medicine: Its derivatives have shown potential as inhibitors of tumor necrosis factor-α (TNF-α) and p38 MAP kinases, making it a candidate for anti-inflammatory and anticancer therapies.

Industry: The compound’s unique structure and reactivity make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-azepanyl(3,6-dimethylisoxazolo[5,4-b]pyridin-4-yl)methanone involves its interaction with specific molecular targets and pathways. For instance, its derivatives act as inhibitors of TNF-α and p38 MAP kinases, which are involved in inflammatory responses and cancer cell proliferation . The compound’s structure allows it to bind to these targets, thereby modulating their activity and exerting its effects.

Comparison with Similar Compounds

1-Azepanyl(3,6-dimethylisoxazolo[5,4-b]pyridin-4-yl)methanone can be compared with other similar compounds, such as:

4,6-Dimethylisoxazolo[3,4-b]pyridin-3(1H)-one: This compound shares a similar core structure but lacks the azepane ring, resulting in different chemical properties and reactivity.

1-Azepanyl(3,6-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl)methanone: This compound has a similar azepane ring but different substituents, leading to variations in its biological activity and applications. The uniqueness of 1-azepanyl(3,6-dimethylisoxazolo[5,4-b]pyridin-4-yl)methanone lies in its specific combination of structural features, which confer distinct chemical and biological properties.